Cas no 941952-03-0 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide
• CAS No: 941952-03-0
• MF: C₂₄H₂₃N₃O₅S₂
• MW: 497.586523294449
• CID: 5501995
• PubChem ID: 18586214
• Update Time: 2025-05-17

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)sulfonyl-N-(pyridin-2-ylmethyl)acetamide
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-[(pyridin-2-yl)methyl]acetamide
• F2817-0594
• VU0500940-1
• 941952-03-0
• N-(4-ethoxybenzo[d]thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)-N-(pyridin-2-ylmethyl)acetamide
• AKOS024469697
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C24H23N3O5S2/c1-3-32-20-8-6-9-21-23(20)26-24(33-21)27(15-17-7-4-5-14-25-17)22(28)16-34(29,30)19-12-10-18(31-2)11-13-19/h4-14H,3,15-16H2,1-2H3
• InChI Key： GEONMNHNBJXTEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CC(N(C1=NC2C(=CC=CC=2S1)OCC)CC1C=CC=CN=1)=O)(=O)=O

Computed Properties

• Exact Mass: 497.10791319g/mol
• Monoisotopic Mass: 497.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide

N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide: A Comprehensive Overview

The compound with CAS No 941952-03-0, known as N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide, is a highly specialized organic compound with a complex structure that combines multiple functional groups. This molecule has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The benzothiazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its unique electronic properties and reactivity. The presence of the ethoxy group at the 4-position of the benzothiazole ring introduces additional electron-donating effects, which can influence the compound's stability and reactivity. Similarly, the methoxybenzenesulfonyl group attached to the acetamide moiety adds significant electron-withdrawing character, enhancing the molecule's ability to participate in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymers with enhanced thermal stability and mechanical properties. The pyridin-2-yl group within the molecule has been shown to facilitate coordination with metal ions, making it a promising candidate for metallopolymers and coordination polymers.

In the pharmaceutical industry, this compound has been investigated for its potential as a drug delivery agent. The combination of the benzothiazole and sulfonyl groups allows for controlled drug release mechanisms, which could be advantageous in targeted therapy applications. Additionally, its ability to form stable complexes with certain biomolecules has opened avenues for its use in drug design and development.

The synthesis of N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an environmental standpoint, this compound has been assessed for its biodegradability and eco-friendliness. Studies indicate that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts, making it a sustainable choice for industrial applications.

In conclusion, N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(4-methoxybenzenesulfonyl)-N-(pyridin-2-yl)methylacetamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in modern chemistry and materials science.